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Compound of Interest

Compound Name:
3,5-Dibromo-4-

hydroxybenzaldehyde

Cat. No.: B181551 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromo-4-hydroxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dibromo-4-hydroxybenzaldehyde. Adherence to these

guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dibromo-4-hydroxybenzaldehyde is classified with several hazards, necessitating the

use of appropriate personal protective equipment. It is known to cause skin and serious eye

irritation, and may cause respiratory irritation.[1][2]
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PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

A face shield may be

necessary for operations with a

high risk of splashing.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Skin and Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A dust mask (e.g., N95) should

be used if dust is generated or

if ventilation is inadequate.[2]

Use a respirator if exposure

limits are exceeded or if

irritation is experienced.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for minimizing exposure and preventing contamination. All

handling of 3,5-Dibromo-4-hydroxybenzaldehyde, especially weighing and solution

preparation, should occur in a designated area with adequate ventilation, preferably within a

chemical fume hood.

Experimental Protocol: General Weighing and Solution Preparation
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Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

table above.

Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully.

Dissolving: When preparing solutions, add the solid to the solvent slowly while stirring to

ensure controlled dissolution.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible substances such as strong oxidizing agents.[3]

Post-Handling: Wash hands thoroughly after handling.

Disposal Plan
As a halogenated organic compound, 3,5-Dibromo-4-hydroxybenzaldehyde and its waste

must be disposed of as hazardous waste.[4][5] Under no circumstances should this chemical

be disposed of down the drain or in regular trash.

Waste Segregation and Disposal Procedure

Waste Collection: Collect waste 3,5-Dibromo-4-hydroxybenzaldehyde and any

contaminated materials (e.g., gloves, weigh boats, paper towels) in a designated, properly

labeled, and sealed hazardous waste container.[6][7]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "3,5-Dibromo-4-hydroxybenzaldehyde".[6] Note that it is a halogenated

organic waste.[5]

Segregation: It is crucial to segregate halogenated organic waste from non-halogenated

waste streams to prevent chemical reactions and to facilitate proper disposal.[4][6][8] Do not

mix with incompatible materials such as acids, bases, or oxidizing agents.[6]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from sources of ignition.[4]
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Final Disposal: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal company. Provide the disposal company with a copy of the Safety Data

Sheet (SDS).

Visualizing Safety and Disposal Workflows
To further clarify the procedural steps for safe handling and disposal, the following diagrams

illustrate the necessary workflows.
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Caption: Workflow for safely handling 3,5-Dibromo-4-hydroxybenzaldehyde.
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Material for Disposal
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Caption: Decision workflow for the disposal of 3,5-Dibromo-4-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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